
An In-depth Technical Guide on
Bis(trichloromethyl) disulfide: Molecular

Properties

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Bis(trichloromethyl) disulfide

Cat. No.: B083979 Get Quote

This guide provides a focused overview of the fundamental molecular characteristics of

bis(trichloromethyl) disulfide, a compound of interest for researchers and professionals in

the fields of chemistry and drug development.

Molecular Formula and Weight
Bis(trichloromethyl) disulfide is a chemical compound with the molecular formula C₂Cl₆S₂.[1]

[2][3] Its molecular weight is approximately 300.87 g/mol .[1][3][4] The structure consists of two

trichloromethyl groups linked by a disulfide bond.

Quantitative Molecular Data
The key molecular identifiers and properties of bis(trichloromethyl) disulfide are summarized

in the table below for clear reference.
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Property Value Source

Molecular Formula C₂Cl₆S₂ PubChem[2], Benchchem[1]

Molecular Weight ~300.87 g/mol Benchchem[1], gsrs[3]

IUPAC Name
trichloro(trichloromethyldisulfan

yl)methane
PubChem[2], Benchchem[1]

CAS Number 15110-08-4 CymitQuimica[5], PubChem[2]

Molecular Structure Visualization
The following diagram illustrates the chemical structure of bis(trichloromethyl) disulfide,

highlighting the connectivity of the atoms.

Molecular structure of bis(trichloromethyl) disulfide.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of bis(trichloromethyl)
disulfide can be found in specialized chemical literature. A common synthetic route involves

the reaction of a suitable precursor with a sulfurizing agent. Characterization is typically

performed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and Infrared (IR) spectroscopy to confirm the structure and purity of the

compound. For specific, validated experimental procedures, researchers are advised to consult

peer-reviewed scientific journals and established chemical synthesis databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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